Cas no 1352499-94-5 (2-(6-Bromo-pyridin-3-yl)-pyrrolidine-1-carbaldehyde)

• Product Name: 2-(6-Bromo-pyridin-3-yl)-pyrrolidine-1-carbaldehyde
• CAS No: 1352499-94-5
• MF: C₁₀H₁₁BrN₂O
• MW: 255.111141443253
• CID: 5217822
• Update Time: 2025-06-29

2-(6-Bromo-pyridin-3-yl)-pyrrolidine-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(6-Bromo-pyridin-3-yl)-pyrrolidine-1-carbaldehyde

• Inchi： 1S/C10H11BrN2O/c11-10-4-3-8(6-12-10)9-2-1-5-13(9)7-14/h3-4,6-7,9H,1-2,5H2
• InChI Key： TYKBGYOEZHPVLU-UHFFFAOYSA-N
• SMILES： N1(C=O)CCCC1C1=CC=C(Br)N=C1

Additional information on 2-(6-Bromo-pyridin-3-yl)-pyrrolidine-1-carbaldehyde

Introduction to 2-(6-Bromo-pyridin-3-yl)-pyrrolidine-1-carbaldehyde (CAS No. 1352499-94-5)

2-(6-Bromo-pyridin-3-yl)-pyrrolidine-1-carbaldehyde is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1352499-94-5, has garnered considerable attention due to its potential applications in drug discovery and molecular research. The presence of both pyridine and pyrrolidine moieties in its structure imparts a distinctive chemical profile, making it a valuable scaffold for developing novel therapeutic agents.

The molecular structure of 2-(6-Bromo-pyridin-3-yl)-pyrrolidine-1-carbaldehyde consists of a pyrrolidine ring linked to a pyridine moiety, which is further substituted with a bromine atom at the 6-position. This arrangement not only enhances the compound's reactivity but also opens up diverse possibilities for chemical modifications. The aldehyde functional group at the 1-position of the pyrrolidine ring serves as a reactive site for further functionalization, enabling the synthesis of more complex derivatives.

In recent years, there has been growing interest in exploring the pharmacological properties of this compound. The pyridine and pyrrolidine scaffolds are well-known for their role in medicinal chemistry, often serving as key structural elements in bioactive molecules. Studies have begun to uncover the potential of 2-(6-Bromo-pyridin-3-yl)-pyrrolidine-1-carbaldehyde as a precursor in the synthesis of small-molecule inhibitors targeting various biological pathways. Its brominated pyridine moiety, in particular, has been highlighted for its ability to interact with specific binding sites on enzymes and receptors.

One of the most promising areas of research involving this compound is its application in oncology. Preliminary studies have suggested that derivatives of 2-(6-Bromo-pyridin-3-yl)-pyrrolidine-1-carbaldehyde may exhibit inhibitory effects on kinases and other enzymes involved in cancer cell proliferation. The bromine atom on the pyridine ring is particularly noteworthy, as it can be exploited to design molecules with enhanced binding affinity and selectivity. These findings align with the broader trend in oncology research, where targeted inhibition of critical signaling pathways is key to developing effective therapies.

The compound's versatility also extends to its utility in other therapeutic domains. For instance, researchers are investigating its potential role in neurodegenerative diseases, where modulation of specific neurotransmitter systems could lead to novel treatments. The aldehyde group provides a convenient handle for further derivatization, allowing chemists to tailor the molecule's properties for specific biological targets. This adaptability makes 2-(6-Bromo-pyridin-3-yl)-pyrrolidine-1-carbaldehyde a valuable building block in synthetic chemistry.

In addition to its pharmaceutical applications, this compound has shown promise in materials science and chemical biology. Its unique structural features make it an attractive candidate for designing probes and tools that can interact with biological macromolecules. Such interactions are crucial for understanding cellular processes at a molecular level, which is essential for advancing both basic science and drug development efforts.

The synthesis of 2-(6-Bromo-pyridin-3-yl)-pyrrolidine-1-carbaldehyde presents an interesting challenge due to its complex structure. However, recent advances in synthetic methodologies have made it more accessible than ever before. Techniques such as cross-coupling reactions and palladium catalysis have enabled chemists to construct the desired framework efficiently. These developments are not only facilitating research but also paving the way for large-scale production if needed.

The safety profile of this compound is another critical aspect that has been thoroughly evaluated. As with any chemical used in research or industrial settings, proper handling procedures must be followed to ensure worker safety and environmental protection. Current studies indicate that when handled under appropriate conditions, 2-(6-Bromo-pyridin-3-yl)-pyrrolidine-1-carbaldehyde does not pose significant hazards. However, standard laboratory precautions should always be taken.

In conclusion, 2-(6-Bromo-pyridin-3-yl)-pyrrolidine-1-carbaldehyde (CAS No. 1352499-94-5) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop new drugs and understand complex biological systems. As ongoing studies continue to reveal its potential, it is likely that this compound will play an increasingly important role in both academic research and industrial development.